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Compound of Interest

Compound Name: TM38837

CAS No.: 1253641-65-4

Cat. No.: B611399

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the central nervous system (CNS) side effects associated with the first-

generation cannabinoid CB1 receptor antagonist, rimonabant, and the second-generation,

peripherally restricted antagonist, TM38837. This analysis is supported by experimental data

from preclinical and clinical studies, offering insights into the therapeutic potential and safety

profiles of these compounds.

Rimonabant, once a promising anti-obesity medication, was withdrawn from the market due to

severe psychiatric side effects, including depression, anxiety, and suicidal ideation.[1][2] This

led to the development of peripherally restricted CB1 receptor antagonists like TM38837,

designed to minimize brain penetration and thus avoid the centrally mediated adverse effects of

their predecessors.[3]

Executive Summary
Experimental evidence strongly indicates that TM38837 has a significantly improved CNS

safety profile compared to rimonabant. This is primarily attributed to its limited ability to cross

the blood-brain barrier. In a preclinical mouse model of fear, TM38837 was found to be at least
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an order of magnitude less effective in promoting fear responses than rimonabant.[4]

Furthermore, a clinical study in healthy volunteers demonstrated that a therapeutic dose of

TM38837 had no impact on CNS effects, unlike rimonabant which produced measurable

psychiatric effects.[5]

Data Presentation
Quantitative Comparison of CNS Side Effects
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Parameter TM38837 Rimonabant Study Type Key Finding

Fear-Promoting

Effects (Freezing

Behavior)

Significant

increase only at

100 mg/kg

Significant

increase at 10

mg/kg

Preclinical

(Mouse Auditory

Fear

Conditioning)

TM38837 is

approximately

10-fold less

potent in

inducing fear-like

behavior.

Antagonism of

THC-induced

"Feeling High"

No measurable

effect at 100 mg;

Partial

antagonism at

500 mg

(-22.10%)

Partial

antagonism at 60

mg (-26.70%)

Clinical (Human

THC Challenge)

TM38837 at a

predicted

therapeutic dose

(100 mg) does

not produce

central

antagonistic

effects.

Brain CB1

Receptor

Occupancy

Significantly

lower than

rimonabant

Higher brain

penetrance

Preclinical (Non-

human Primate

PET study)

TM38837

exhibits markedly

reduced brain

receptor

occupancy.

Discontinuation

due to

Psychiatric

Adverse Events

Not reported in

clinical trials

Significantly

higher rates

compared to

placebo

Clinical Trials

(RIO Program)

Rimonabant was

associated with a

notable

incidence of

psychiatric side

effects leading to

treatment

cessation.

Experimental Protocols
Auditory Fear Conditioning in Mice
This experiment was designed to assess the potential of TM38837 and rimonabant to induce

anxiety-like or fear-promoting effects.
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Methodology:

Subjects: Male C57BL/6N mice were used in the study.

Fear Conditioning (Day 0): Mice were placed in a conditioning chamber and exposed to an

auditory cue (tone) paired with a mild electric foot shock. This process creates an association

between the tone and the aversive stimulus.

Drug Administration (Days 1-3): Prior to re-exposure to the conditioned tone, different groups

of mice were treated orally (p.o.) with either vehicle, TM38837 (10, 30, or 100 mg/kg), or

rimonabant (10 mg/kg).

Tone Re-exposure and Behavioral Analysis: On subsequent days, mice were placed in a

different context and presented with the auditory cue alone. The primary behavioral measure

was "freezing," a characteristic fear response in rodents where the animal remains immobile.

The duration of freezing was scored by a trained observer blinded to the treatment groups.

Intracerebral Injections: To confirm that the fear-promoting effects were centrally mediated, a

separate experiment involved direct injection of TM38837 and rimonabant into the brain.

Human THC-Challenge Study
This clinical study aimed to evaluate the central and peripheral effects of TM38837 and

rimonabant in healthy volunteers by observing their ability to antagonize the effects of

tetrahydrocannabinol (THC), the primary psychoactive component of cannabis.

Methodology:

Study Design: A double-blind, randomized, placebo-controlled, crossover study was

conducted.

Participants: Healthy male volunteers who were occasional cannabis users were enrolled.

Treatment Arms: On different occasions, subjects received single oral doses of TM38837
(100 mg or 500 mg), rimonabant (60 mg), or placebo.

THC Administration: Following the administration of the study drug or placebo, subjects

received multiple controlled doses of inhaled THC.
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Pharmacodynamic Assessments: A battery of tests was used to measure the CNS effects of

THC and the antagonistic effects of the study drugs. These included:

Visual Analog Scale (VAS) for "Feeling High": Subjects rated their subjective feeling of

being "high."

Body Sway: A measure of postural stability, which is affected by THC.

Heart Rate: THC is known to cause tachycardia.

Pharmacokinetic Analysis: Blood samples were collected to determine the plasma

concentrations of the drugs and THC.

Mandatory Visualization
Signaling Pathways
The CNS side effects of rimonabant and the comparative safety of TM38837 are rooted in their

interaction with the Cannabinoid CB1 receptor, a G-protein coupled receptor highly expressed

in the brain.
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Auditory Fear Conditioning Workflow

Day 0: Fear Conditioning
(Tone + Foot Shock)

Random Assignment to Treatment Groups

Days 1-3: Drug Administration
(Vehicle, TM38837, or Rimonabant)

Tone Re-exposure in Novel Context

Behavioral Analysis
(Quantification of Freezing)

Brain Penetrance and CNS Side Effect Relationship

High Brain Penetrance
(Rimonabant)

Significant Central CB1R Blockade

Low Brain Penetrance
(TM38837)

Minimal Central CB1R Blockade

CNS Side Effects
(Anxiety, Depression) Reduced/Absent CNS Side Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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